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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B3427802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Orange 60 is a fluorescent dye known for its use in coloring plastics.[1][2][3] While not

a conventional dye for non-destructive testing (NDT), its fluorescent properties suggest a

potential application in liquid penetrant inspection (LPI), a widely used NDT method for

detecting surface-breaking defects in non-porous materials.[4][5] This document provides

detailed application notes and protocols for the hypothetical use of Solvent Orange 60 in

fluorescent penetrant inspection (FPI). It is important to note that while the principles of FPI are

well-established, the specific use of Solvent Orange 60 for this purpose is an inferred

application based on its known properties.

Principle of Fluorescent Penetrant Inspection (FPI)
Fluorescent Penetrant Inspection is a non-destructive testing method used to locate surface-

breaking defects such as cracks, seams, and porosity in a variety of materials. The process

relies on the ability of a low-viscosity fluorescent liquid to penetrate into these defects. After the

excess penetrant is removed from the surface, a developer is applied to draw the trapped

penetrant back to the surface, revealing the defect as a fluorescent indication under ultraviolet

(UV-A) light.

Properties of Solvent Orange 60

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3427802?utm_src=pdf-interest
https://www.benchchem.com/product/b3427802?utm_src=pdf-body
http://www.worlddyevariety.com/solvent-dyes/solvent-orange-60.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6511704.htm
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Orange/Solvent-Orange-60.html
https://www.kemet.co.uk/products/cleaning/fluorescent-penetrant-inspection
https://www.relinc.com/fluorescent-penetrant-inspection-process
https://www.benchchem.com/product/b3427802?utm_src=pdf-body
https://www.benchchem.com/product/b3427802?utm_src=pdf-body
https://www.benchchem.com/product/b3427802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive understanding of the physical and chemical properties of Solvent Orange 60
is crucial for its potential application in NDT.

Property Value Reference

Chemical Formula C18H10N2O

Molecular Weight 270.28 g/mol

Appearance Orange powder

Solubility

Insoluble in water; slightly

soluble in ethanol, chloroform,

benzene, toluene, xylene, and

other organic solvents.

Melting Point 230°C

Heat Resistance (in PS) Up to 300°C

Light Fastness (in PS) 8 (Excellent)

Experimental Protocols
The following protocols are based on standard fluorescent penetrant inspection procedures

and have been adapted for the hypothetical use of Solvent Orange 60.

Preparation of Solvent Orange 60 Penetrant Solution
Solvent Selection: Due to its solubility, an organic solvent such as isopropanol or a light

petroleum distillate should be chosen as the carrier for Solvent Orange 60.

Concentration: Prepare a 0.1% to 1.0% (w/v) solution of Solvent Orange 60 in the selected

solvent. The optimal concentration may need to be determined experimentally to achieve the

best fluorescence and penetration characteristics.

Mixing: Thoroughly mix the solution until the Solvent Orange 60 is completely dissolved.
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Fluorescent Penetrant Inspection Protocol using
Solvent Orange 60
This protocol outlines the steps for performing FPI on a non-porous test specimen.

1. Pre-cleaning:

Thoroughly clean the surface of the test specimen to remove any contaminants such as oil,

grease, dirt, or paint that could prevent the penetrant from entering defects.

Use a suitable cleaning method (e.g., solvent cleaning, vapor degreasing, or ultrasonic

cleaning).

Ensure the surface is completely dry before applying the penetrant.

2. Penetrant Application:

Apply the prepared Solvent Orange 60 penetrant solution to the surface of the specimen.

Application can be done by spraying, brushing, or immersing the part in the penetrant bath.

Ensure complete coverage of the area to be inspected.

3. Dwell Time:

Allow the penetrant to remain on the surface for a sufficient amount of time to penetrate into

any surface-breaking defects.

A typical dwell time ranges from 10 to 30 minutes, but may need to be adjusted based on the

material, temperature, and the nature of the suspected defects.

4. Excess Penetrant Removal:

Carefully remove the excess penetrant from the surface.

For a solvent-removable penetrant, wipe the surface with a clean, lint-free cloth lightly

dampened with the same solvent used to prepare the penetrant. Avoid using excessive

solvent, as it can remove the penetrant from the defects.
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For a water-washable formulation (if developed), rinse the part with a gentle water spray.

5. Developer Application:

Apply a thin, even layer of a suitable developer to the surface. The developer acts as a

blotter, drawing the trapped penetrant out of the defects.

Developers can be dry powder, water-soluble, water-suspendible, or non-aqueous. A non-

aqueous wet developer is often used for its sensitivity.

6. Inspection:

Allow the developer to dry completely (typically 5-10 minutes).

Inspect the specimen in a darkened area under a UV-A (black) light source (wavelength of

approximately 365 nm).

Surface defects will appear as fluorescent indications (glowing lines or dots) against the dark

background.

7. Post-cleaning:

After inspection, clean the specimen to remove all penetrant and developer residues.
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Caption: Workflow for Fluorescent Penetrant Inspection using Solvent Orange 60.
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Caption: Logical diagram of flaw detection using fluorescent penetrant.

Safety Precautions
Solvent Orange 60 may cause skin irritation in sensitive individuals and respiratory irritation. It

is recommended to handle the compound in a well-ventilated area or a chemical fume hood.

Personal protective equipment, including gloves, safety goggles, and a lab coat, should be

worn.

Conclusion
The fluorescent properties of Solvent Orange 60 indicate its potential as a dye for non-

destructive testing, specifically in fluorescent penetrant inspection. The protocols provided here

are based on standard FPI procedures and should be adapted and validated for specific

applications. Further research is needed to fully characterize the performance of Solvent
Orange 60 as a penetrant dye and to optimize its formulation for various materials and defect

types.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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